3-chloro-N-[3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propyl]-4-fluoro-1-benzothiophene-2-carboxamide

• IUPAC Name: 3-chloro-N-[3-(3,5-dimethyl-1,2,4-triazol-1-yl)propyl]-4-fluoro-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C16H16ClFN4OS/c1-9-20-10(2)22(21-9)8-4-7-19-16(23)15-14(17)13-11(18)5-3-6-12(13)24-15/h3,5-6H,4,7-8H2,1-2H3,(H,19,23)
• InChI Key: ZBOFABBMWPZKMW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=N1)C)CCCNC(=O)C2=C(C3=C(C=CC=C3S2)F)Cl
• Molecular Formula: C16H16ClFN4OS
• Molecular Weight: 366.8 g/mol

Description

3-chloro-N-[3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propyl]-4-fluoro-1-benzothiophene-2-carboxamide is a complex organic compound. Research on similar compounds shows a focus on their synthesis, molecular structures, and potential applications, primarily in pharmaceuticals and materials science.

Synthesis Analysis

Synthesis of compounds similar to 3-chloro-N-[3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propyl]-4-fluoro-1-benzothiophene-2-carboxamide often involves multiple steps, including condensation, amination, cyclization, and reaction with various organic reagents. For example, Ji et al. (2018) described the synthesis of a related compound through condensation and cyclization steps (Ji et al., 2018).

Molecular Structure Analysis

The molecular structure of these compounds is often determined using crystallography. For instance, Bullerwell et al. (1995) examined the crystal structure of a related triazene compound, revealing details about bond lengths and molecular geometry (Bullerwell et al., 1995).

Chemical Reactions and Properties

These compounds can undergo various chemical reactions, including acylation, hydrolysis, and condensation with other organic compounds. Ueda et al. (1984) discussed the use of benzoxazolethione as a condensing agent, which could be relevant for the synthesis of similar compounds (Ueda et al., 1984).

Physical Properties Analysis

The physical properties of these compounds, such as solubility, melting point, and crystalline structure, are crucial for understanding their behavior in different environments. Kariuki et al. (2021) studied the crystallization of similar compounds, which is essential for determining physical properties (Kariuki et al., 2021).

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and interaction with other molecules, are key for potential applications. Moreno-Fuquen et al. (2019) conducted a study on the synthesis and theoretical studies of a similar compound, offering insights into its chemical properties (Moreno-Fuquen et al., 2019).

Future Directions

The 1,2,4-triazole scaffold is a promising area of research in medicinal chemistry due to its wide range of potential pharmaceutical activity. Future research could focus on developing new and efficient methodologies for synthesizing 1,2,4-triazole-containing scaffolds, including the compound . Additionally, further studies could explore the specific biological activities and mechanisms of action of this compound.